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Compound of Interest

Compound Name: (Chloromethyl)cyclohexane

Cat. No.: B052918 Get Quote

Application Notes and Protocols for
(Chloromethyl)cyclohexane
Scope and Introduction
This document provides detailed protocols and application notes for the safe handling, storage,

and disposal of (chloromethyl)cyclohexane (CAS No. 1072-95-3) in a laboratory

environment. The procedures outlined are intended for researchers, scientists, and drug

development professionals to minimize risks and ensure compliance with safety regulations.

(Chloromethyl)cyclohexane is a flammable liquid and an irritant, necessitating careful

management throughout its lifecycle in the lab.[1] It is a colorless, oily liquid used as an

intermediate in the production of various chemicals, including pharmaceuticals and rubber

processing chemicals.[2][3]

Hazard Identification and Summary
(Chloromethyl)cyclohexane is classified as a hazardous substance.[1] Adherence to safety

protocols is mandatory.

Physical Hazards: Flammable liquid and vapor (GHS Category 3).[1] Vapors may form

explosive mixtures with air and can travel to an ignition source and flash back.[4][5][6]

Health Hazards: Causes skin irritation (GHS Category 2) and serious eye irritation (GHS

Category 2A).[1] It may also cause respiratory irritation (GHS Category 3).[1] Continuous
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exposure may lead to kidney or liver damage.[2]

Environmental Hazards: The substance is considered toxic to aquatic life.[7] Discharge into

the environment must be avoided.[7][8][9]

GHS Pictograms:

Flame (Flammable)

Exclamation Mark (Irritant)

Hazard Statements:

H226: Flammable liquid and vapor.[1][7]

H315: Causes skin irritation.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][7]

Physical and Chemical Properties
The following table summarizes the key quantitative data for (chloromethyl)cyclohexane.
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Property Value Source

Molecular Formula C₇H₁₃Cl [1][2][3][10]

Molecular Weight 132.63 g/mol [1][2][3][10]

Appearance Colorless, oily liquid [2][3]

Boiling Point ~160–170.2 °C at 760 mmHg [2][10]

Melting Point

164 °C (Note: This value from

one source seems unusually

high and may be an error)

[2]

Flash Point 52 °C [2]

Density ~0.954 - 1.0 g/cm³ [2][10]

Vapor Pressure 1.97 mmHg at 25 °C [2]

Solubility
Low water solubility; soluble in

organic solvents.
[2][3]

Experimental Protocols
Protocol for Safe Handling and Use
This protocol must be followed whenever handling (chloromethyl)cyclohexane.

4.1 Engineering Controls:

Always handle (chloromethyl)cyclohexane inside a certified chemical fume hood to

minimize inhalation exposure.[11]

Ensure an eyewash station and safety shower are accessible and unobstructed.[12]

Use only non-sparking tools and explosion-proof equipment to prevent ignition.[4][13][14]

All metal parts of equipment must be grounded to avoid ignition of vapors by static electricity

discharge.[4][14]

4.2 Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical splash goggles and a face shield.[7]

Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves

(e.g., nitrile, neoprene).[7][11] Always inspect gloves for integrity before use.[7][9]

Footwear: Closed-toe shoes are mandatory.[11]

Respiratory Protection: If working outside of a fume hood (not recommended) or if exposure

limits are exceeded, use a NIOSH/MSHA approved respirator.[6][15]

4.3 Handling Procedure:

Before starting work, ensure the Safety Data Sheet (SDS) is readily available.[11]

Place absorbent, spill-control pads on the work surface inside the fume hood.

Ground the container before transferring the chemical.[14]

Dispense the required amount slowly to avoid splashing and vapor generation.

Keep the container tightly closed when not in use.[5][14][16]

Avoid contact with skin, eyes, and clothing.[13] Do not inhale vapors.[17]

Wash hands thoroughly with soap and water after handling.[7][11]
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Diagram 1: Standard workflow for handling (chloromethyl)cyclohexane.
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Storage Procedures
Proper storage is critical to prevent fire and degradation.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][11]

[13][18]

Keep containers tightly closed and upright to prevent leakage.[8][9][18]

Store below eye level in a designated flammable liquids cabinet.[11]

Ensure storage is separate from incompatible materials such as strong oxidizing agents.[11]

Use secondary containment to mitigate potential spills.[11]

Protocol for Spill and Emergency Response
This protocol details the response to a chemical spill. The individual causing the spill is

responsible for cleanup.[15]

6.1 Immediate Actions (All Spills):

Immediately alert all personnel in the area and your supervisor.[15]

If the spill is large, volatile, or there is a fire risk, evacuate the area immediately.[11][15]

Control all sources of ignition.[15][19]

If there is a fire or medical emergency, call emergency services.[15]

Attend to any contaminated personnel. Remove contaminated clothing and flush affected

skin with water for at least 15 minutes.[15]

6.2 Experimental Protocol for a Minor Spill (<100 mL): This procedure should only be

performed by trained personnel equipped with the proper PPE.

Preparation: Don all required PPE as described in section 4.2, including respiratory

protection if necessary.[15]
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Containment: Confine the spill by surrounding the area with an inert, non-combustible

absorbent material (e.g., sand, vermiculite, or commercial sorbent pads).[13][18][19] Prevent

the spill from entering drains.[7][8][9][17]

Absorption: Cover the spill with the absorbent material, starting from the outside and working

inwards to minimize vapor release.

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a labeled, sealable container for hazardous waste.[4][13][19]

Decontamination: Clean the spill area with soap and water.

Disposal: Seal the waste container, label it as "Hazardous Waste:

(chloromethyl)cyclohexane contaminated debris," and follow the disposal protocol in

Section 7.0.

Restock: Restock the spill kit materials used.[15]
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Diagram 2: Logical flow for responding to a (chloromethyl)cyclohexane spill.
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Waste Disposal Procedures
Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[6][9][16]

Waste Collection: Collect all waste containing (chloromethyl)cyclohexane, including

contaminated materials from spills, in a designated, properly labeled, and sealable

hazardous waste container.[9] Do not mix with other waste streams.[8][9]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "(chloromethyl)cyclohexane," and the associated hazards (Flammable,

Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from normal operations and with secondary containment.

Disposal: Arrange for pickup by a licensed professional waste disposal service or the

institution's Environmental Health and Safety (EHS) department.[7][9] Do not pour

(chloromethyl)cyclohexane down the drain.[7][8][17]
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Diagram 3: Waste disposal pathway for (chloromethyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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